Cas no 903339-63-9 (3,4-dimethoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide
• CAS No: 903339-63-9
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5493992
• Update Time: 2025-07-14

3,4-dimethoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• XRSQIGAMUSJGEE-UHFFFAOYSA-N
• 3,4-dimethoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide

• Inchi： 1S/C20H22N2O5S/c1-26-17-7-6-16(12-18(17)27-2)28(24,25)21-15-10-13-4-3-9-22-19(23)8-5-14(11-15)20(13)22/h6-7,10-12,21H,3-5,8-9H2,1-2H3
• InChI Key： XRSQIGAMUSJGEE-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])(N([H])C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O

Additional information on 3,4-dimethoxy-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide

Compound CAS No. 903339-63-9: 3,4-Dimethoxy-N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}Benzene-1-Sulfonamide

The compound with CAS No. 903339-63-9, named 3,4-Dimethoxy-N-{2-Oxo-1-Azatricyclo[7.3.1.0^{5,13}]Trideca-5,7,9(13)-Trien-7-Yl}Benzene-1-Sulfonamide, is a highly specialized organic molecule with intricate structural features and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its complex bicyclic structure and functional groups that confer unique chemical properties.

The molecular structure of this compound consists of a benzene ring substituted with two methoxy groups at the 3 and 4 positions. This substitution pattern suggests potential electronic effects that could influence reactivity and biological activity. The sulfonamide group attached to the benzene ring adds further complexity to the molecule, potentially enhancing its solubility and bioavailability.

The most distinctive feature of this compound is the azatricyclo[7.3.1.0^{5,13}]trideca system fused with a triene moiety at the 2-oxy position. This tricyclic system is rare in natural products and synthetic compounds alike, making it a subject of interest for structural elucidation studies. The nitrogen atom within the tricyclic system likely plays a critical role in stabilizing the overall structure through resonance or conjugation effects.

Recent advancements in synthetic chemistry have enabled the construction of such complex frameworks through innovative methodologies such as ring-closing metathesis and multi-component reactions. Researchers have demonstrated that these techniques can be effectively employed to synthesize similar tricyclic systems with high precision and yield.

In terms of biological activity, sulfonamides are known for their diverse pharmacological properties, ranging from anti-inflammatory effects to enzyme inhibition. The presence of electron-donating methoxy groups on the benzene ring could further modulate these activities by influencing the molecule's interaction with biological targets such as proteins or nucleic acids.

Preliminary studies suggest that this compound exhibits significant binding affinity towards certain G-protein coupled receptors (GPCRs), which are key targets in drug discovery for conditions such as cardiovascular diseases and neurological disorders.

The synthesis of CAS No. 903339-63-9 involves a multi-step process that begins with the preparation of the benzene sulfonamide precursor followed by its coupling with the tricyclic amine moiety under specific reaction conditions.

Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

In conclusion, CAS No. 903339-63-9 represents a significant advancement in the field of heterocyclic chemistry due to its unique structural features and potential biological applications.